Cas no 2097998-70-2 (3-chloro-1-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-one)

• Product Name: 3-chloro-1-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-one
• CAS No: 2097998-70-2
• MF: C₁₃H₁₆ClNO₂
• MW: 253.724642753601
• CID: 5724861
• PubChem ID: 121203486
• Update Time: 2025-09-28

3-chloro-1-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS026711734
• starbld0047019
• 3-chloro-1-(7-methyl-3,5-dihydro-2H-1,4-benzoxazepin-4-yl)propan-1-one
• 3-chloro-1-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-one
• 2097998-70-2
• F1907-7380
• 1-Propanone, 3-chloro-1-(2,3-dihydro-7-methyl-1,4-benzoxazepin-4(5H)-yl)-

• Inchi： 1S/C13H16ClNO2/c1-10-2-3-12-11(8-10)9-15(6-7-17-12)13(16)4-5-14/h2-3,8H,4-7,9H2,1H3
• InChI Key： UBNAXZKJVVUSJG-UHFFFAOYSA-N
• SMILES： ClCCC(N1CCOC2C=CC(C)=CC=2C1)=O

Computed Properties

• Exact Mass: 253.0869564g/mol
• Monoisotopic Mass: 253.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.199±0.06 g/cm3(Predicted)
• Boiling Point: 423.1±45.0 °C(Predicted)
• pka: -0.96±0.20(Predicted)

Additional information on 3-chloro-1-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-one

3-Chloro-1-(7-Methyl-2,3-Dihydrobenzo[f][1,4]Oxazepin-4(5H)-yl)Propan-1-one: A Comprehensive Overview

The compound 3-chloro-1-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-one, identified by the CAS number 2097998-70-2, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of oxazepines, which are heterocyclic compounds with a seven-membered ring containing one oxygen and one nitrogen atom. The structure of this molecule is characterized by a substituted propanone group attached to a dihydrobenzo[f][1,4]oxazepine ring system.

The dihydrobenzo[f][1,4]oxazepine moiety in this compound is a key structural feature that contributes to its unique chemical properties. This ring system is known for its ability to form hydrogen bonds and participate in various non-covalent interactions, making it a valuable component in drug design. The substitution pattern of the molecule further enhances its functional diversity. The presence of a chlorine atom at the third position of the propanone group introduces electron-withdrawing effects, which can influence the reactivity and stability of the compound.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties. These findings underscore the importance of understanding the structure-property relationships in such complex molecules.

The synthesis of 3-chloro-1-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-one involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Key steps in its synthesis include nucleophilic aromatic substitution and ketone formation via oxidation reactions. These processes are critical for maintaining the integrity of the dihydrobenzo[f][1,4]oxazepine ring system and ensuring the correct placement of substituents.

In terms of applications, this compound has shown promise in materials science as well. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination chemistry and catalysis. Additionally, its unique electronic properties make it a potential candidate for use in organic electronics.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the dihydrobenzo[f][1,4]oxazepine ring system exhibits significant conjugation effects, which influence its optical and electronic properties. These findings have implications for its use in optoelectronic devices and sensors.

In conclusion, 3-chloro-1-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-one is a versatile compound with a wide range of potential applications across different fields. Its unique structure and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.